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Compound of Interest

Compound Name: 1,2,5-Trichloronaphthalene

Cat. No.: B15289549

Physical Properties of 1,2,5-
Trichloronaphthalene: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key physical properties of 1,2,5-
Trichloronaphthalene, specifically its boiling point and density. The information is presented to
be a ready reference for laboratory and research applications.

Data Summary

The experimentally determined physical properties of 1,2,5-Trichloronaphthalene are
summarized in the table below.

Physical Property Value Units
Boiling Point 332.7 °C at 760 mmHg
Density 1.452 g/cm3

Experimental Protocols

While the specific experimental setup used to determine the above values for 1,2,5-
Trichloronaphthalene is not detailed in readily available literature, the following describes
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standard methodologies for determining the boiling point and density of solid organic
compounds.

Boiling Point Determination (General Method)

A common and effective method for determining the boiling point of a small sample of a solid
organic compound is the Thiele tube method.

Apparatus:

e Thiele tube

e Thermometer

o Capillary tube (sealed at one end)

e Small test tube

e Heating oil (e.g., mineral oil)

e Bunsen burner or other heat source

e Stand and clamp

Procedure:

e Asmall amount of the 1,2,5-Trichloronaphthalene sample is placed into the small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the sample within the test
tube.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e This assembly is then immersed in a Thiele tube containing heating oil, ensuring the sample
is fully submerged.

e The side arm of the Thiele tube is gently heated, which induces convection currents in the
oil, ensuring uniform heating.
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As the temperature rises, air trapped in the capillary tube will expand and slowly bubble out.

The temperature at which a continuous and rapid stream of bubbles emerges from the
capillary tube is noted. This indicates that the vapor pressure of the sample is equal to the
atmospheric pressure.

The heat source is removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn back
into the capillary tube.

Density Determination (General Method)

The density of a solid organic compound like 1,2,5-Trichloronaphthalene can be accurately

determined using gas pycnometry. This method is particularly useful for solids as it measures

the true volume of the material, excluding pore space.

Apparatus:

Gas pycnometer
Analytical balance

Inert gas supply (typically helium)

Procedure:

The mass of the 1,2,5-Trichloronaphthalene sample is precisely measured using an
analytical balance.

The sample is placed into the sample chamber of the gas pycnometer.

The system is sealed, and the sample chamber is purged with an inert gas, typically helium,
to remove any adsorbed gases from the sample surface.

A known quantity of the inert gas is introduced into a reference chamber of a known volume,
and the pressure is measured.
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A valve is then opened, allowing the gas to expand into the sample chamber.

Once the pressure equilibrates, the new pressure is recorded.

Using the principles of the ideal gas law (Boyle's Law), the volume of the solid sample can
be calculated based on the pressure difference and the known volumes of the chambers.

The density is then calculated by dividing the mass of the sample by its measured volume.

Logical Relationship Diagram

The following diagram illustrates the relationship between the chemical compound and its
fundamental physical properties.
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Caption: Relationship between 1,2,5-Trichloronaphthalene and its physical properties.

» To cite this document: BenchChem. [Physical properties of 1,2,5-Trichloronaphthalene
(boiling point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289549#physical-properties-of-1-2-5-
trichloronaphthalene-boiling-point-density]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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